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Compound of Interest

Compound Name: NOTA-NHS ester

Cat. No.: B3098554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4,7-triazacyclononane-1,4,7-

triacetic acid N-hydroxysuccinimide ester (NOTA-NHS ester), a bifunctional chelator integral to

advancements in bioconjugation and radiolabeling. This document details its chemical and

physical properties, provides established experimental protocols for its use, and illustrates its

application in biological systems.

Core Properties of NOTA-NHS Ester
NOTA-NHS ester is widely utilized for its ability to form stable complexes with a variety of

trivalent metal ions, most notably Gallium-68 (⁶⁸Ga), while the N-hydroxysuccinimide (NHS)

ester group allows for covalent conjugation to primary amines on biomolecules such as

proteins, peptides, and antibodies.[1][2][3] This dual functionality makes it a critical tool for the

development of targeted radiopharmaceuticals and fluorescent probes for imaging and

therapeutic applications.[4]
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Property Value References

Molecular Formula C₁₆H₂₄N₄O₈ [1][5][6]

Molecular Weight 400.38 g/mol [5]

CAS Number 1338231-09-6 [5]

IUPAC Name

2-[4-(carboxymethyl)-7-[2-(2,5-

dioxopyrrolidin-1-yl)oxy-2-

oxoethyl]-1,4,7-triazonan-1-

yl]acetic acid

[7]

Appearance White powder [2]

Solubility
Soluble in DMSO (≥ 100

mg/mL) and DMF
[5]

Storage

Powder: -20°C for 3 years. In

solvent: -80°C for 6 months,

-20°C for 1 month.

[4][5]

Experimental Protocols
The following sections provide detailed methodologies for the conjugation of NOTA-NHS ester
to biomolecules and subsequent radiolabeling.

Bioconjugation of NOTA-NHS Ester to
Proteins/Antibodies
This protocol outlines the steps for covalently linking NOTA-NHS ester to primary amines on a

protein or antibody.

Materials:

NOTA-NHS ester

Protein/antibody of interest

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)
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Conjugation Buffer: 0.1 M Sodium bicarbonate buffer or 0.1 M phosphate buffer (pH 8.3-8.5).

Avoid buffers containing primary amines like Tris.[2][8]

Purification system (e.g., gel filtration column, dialysis)[1][8]

Procedure:

Preparation of Reagents:

Allow the NOTA-NHS ester vial to warm to room temperature before opening to prevent

moisture condensation.[9]

Prepare a stock solution of NOTA-NHS ester in anhydrous DMSO or DMF (e.g., 10

mg/mL).[1]

Prepare the protein/antibody solution in the conjugation buffer at a concentration of 2-10

mg/mL.[2][9] Ensure the buffer is free of amine-containing compounds and stabilizers like

BSA.[1][9]

Conjugation Reaction:

Calculate the required amount of NOTA-NHS ester. A molar excess (typically 5-20 fold) of

the NHS ester to the protein is recommended.[9]

Add the calculated volume of the NOTA-NHS ester stock solution to the protein/antibody

solution.[1][8]

Mix gently and incubate the reaction mixture for 1-4 hours at room temperature or

overnight on ice.[1][8]

Purification:

Remove unreacted NOTA-NHS ester and byproducts using a gel filtration column (e.g.,

Sephadex G-25) or dialysis against an appropriate buffer (e.g., PBS).[1][8]

Characterization:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://www.benchchem.com/product/b3098554?utm_src=pdf-body
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/product/b3098554?utm_src=pdf-body
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://www.furthlab.xyz/antibody_conjugation
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/product/b3098554?utm_src=pdf-body
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/product/b3098554?utm_src=pdf-body
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://www.benchchem.com/product/b3098554?utm_src=pdf-body
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/BRP_NHS_ester_labeling.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3098554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Determine the protein concentration and the degree of labeling (DOL), which is the

average number of NOTA molecules per protein.[1]

Radiolabeling with Gallium-68
This protocol describes the chelation of Gallium-68 (⁶⁸Ga) by the NOTA-conjugated

biomolecule.

Materials:

NOTA-conjugated biomolecule

⁶⁸Ge/⁶⁸Ga generator

Sodium acetate buffer (0.4 M, pH 4.0)

Radioprotectants (e.g., ethanol, ascorbic acid) to prevent radiolysis.[10]

C18 cartridge for purification[5]

TLC or HPLC system for quality control

Procedure:

Elution and Preparation:

Elute ⁶⁸GaCl₃ from the ⁶⁸Ge/⁶⁸Ga generator according to the manufacturer's instructions.

Labeling Reaction:

In a reaction vial, combine the NOTA-conjugated biomolecule, sodium acetate buffer, and

radioprotectants.[10]

Add the ⁶⁸GaCl₃ eluate to the mixture.

Incubate at an elevated temperature (e.g., 100°C) for a specified time (e.g., 15 minutes).

[5]

Purification:
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Cool the reaction mixture and purify it using a C18 cartridge to remove unbound ⁶⁸Ga.[5]

Quality Control:

Determine the radiochemical purity (RCP) using thin-layer chromatography (TLC) or high-

performance liquid chromatography (HPLC).[10]

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for bioconjugation and a

representative signaling pathway initiated by a NOTA-labeled antibody.

Experimental Workflow for NOTA-NHS Ester Bioconjugation
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Click to download full resolution via product page

Caption: Workflow for conjugating NOTA-NHS ester to a protein/antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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